Cas no 98584-59-9 (3-Piperidinone,1-propyl-)
3-Piperidinone,1-propyl- structure
Product Name:3-Piperidinone,1-propyl-
CAS No:98584-59-9
MF:C8H15NO
MW:141.210802316666
CID:801946
PubChem ID:15105447
Update Time:2025-04-19
3-Piperidinone,1-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-Piperidinone,1-propyl-
- 1-propylpiperidin-3-one
- 98584-59-9
- AKOS005174599
- 1-Propyl-3-piperidone hydrate hydrochloride
- DTXSID40568275
- N-PROPYL-3-PIPERIDONE
- SCHEMBL2859361
-
- Inchi: 1S/C8H15NO/c1-2-5-9-6-3-4-8(10)7-9/h2-7H2,1H3
- InChI Key: SZWFGCRTUHNBQX-UHFFFAOYSA-N
- SMILES: O=C1CCCN(CCC)C1
Computed Properties
- Exact Mass: 141.115364102g/mol
- Monoisotopic Mass: 141.115364102g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.1
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- Density: 0.953±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 207.4±33.0 ºC (760 Torr),
- Flash Point: 73.4±15.0 ºC,
- Solubility: Dissolution (64 g/l) (25 º C),
3-Piperidinone,1-propyl- Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
98584-59-9 (3-Piperidinone,1-propyl-) Related Products
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